Cas no 2460493-59-6 (4-bromo-3-(methyl-d3)-1H-pyrazole-5-d)

• Product Name: 4-bromo-3-(methyl-d3)-1H-pyrazole-5-d
• CAS No: 2460493-59-6
• MF: C₄H₅BrN₂
• MW: 165.024546384811
• CID: 6825467
• PubChem ID: 172402577
• Update Time: 2025-02-28

4-bromo-3-(methyl-d3)-1H-pyrazole-5-d Chemical and Physical Properties

Names and Identifiers

• CS-23589
• 4-bromo-3-(methyl-d3)-1H-pyrazole-5-d
• 2460493-59-6

• Inchi： 1S/C4H5BrN2/c1-3-4(5)2-6-7-3/h2H,1H3,(H,6,7)/i1D3,2D
• InChI Key： IXQPRETWBGVNPJ-MZCSYVLQSA-N
• SMILES： BrC1=C([2H])NN=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 163.98872Da
• Monoisotopic Mass: 163.98872Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 28.7Ų